5-chloro-2-{[4-(propan-2-yl)phenoxy]methyl}-1H-benzimidazole

• Molecular Formula: C17H17ClN2O
• Molecular Weight: 300.8 g/mol
• IUPAC Name: 6-chloro-2-[(4-propan-2-ylphenoxy)methyl]-1H-benzimidazole
• InChI: InChI=1S/C17H17ClN2O/c1-11(2)12-3-6-14(7-4-12)21-10-17-19-15-8-5-13(18)9-16(15)20-17/h3-9,11H,10H2,1-2H3,(H,19,20)
• InChI Key: BHQHIIRWJIYXKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC2=NC3=C(N2)C=C(C=C3)Cl

Description

5-Chloro-2-{[4-(propan-2-yl)phenoxy]methyl}-1H-1,3-benzodiazole is a chemical compound that belongs to the benzodiazole family. Benzodiazoles are known for their diverse biological activities and are often used in medicinal chemistry for the development of therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-2-{[4-(propan-2-yl)phenoxy]methyl}-1H-1,3-benzodiazole typically involves the following steps:

Formation of the Benzodiazole Core: This can be achieved through the cyclization of o-phenylenediamine with a suitable carboxylic acid derivative.

Chlorination: Introduction of the chlorine atom at the 5-position of the benzodiazole ring.

Etherification: Reaction of the chlorinated benzodiazole with 4-(propan-2-yl)phenol to form the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the phenoxy group.

Reduction: Reduction reactions can occur at the benzodiazole ring.

Substitution: The chlorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Formation of phenolic derivatives.

Reduction: Formation of dihydrobenzodiazole derivatives.

Substitution: Formation of various substituted benzodiazole derivatives.

Scientific Research Applications

5-Chloro-2-{[4-(propan-2-yl)phenoxy]methyl}-1H-1,3-benzodiazole has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in the development of new therapeutic agents.

Industry: Used in the development of materials with specific properties, such as polymers or dyes.

Mechanism of Action

The mechanism of action of 5-chloro-2-{[4-(propan-2-yl)phenoxy]methyl}-1H-1,3-benzodiazole involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact mechanism would depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 5-Chloro-2-{[4-(methyl)phenoxy]methyl}-1H-1,3-benzodiazole
• 5-Chloro-2-{[4-(ethyl)phenoxy]methyl}-1H-1,3-benzodiazole

Uniqueness

5-Chloro-2-{[4-(propan-2-yl)phenoxy]methyl}-1H-1,3-benzodiazole is unique due to the presence of the propan-2-yl group, which can influence its biological activity and chemical reactivity compared to other similar compounds. This uniqueness can be leveraged in the design of new molecules with desired properties.